Cas no 254-64-8 (Pyrimido[4,5-d]pyrimidine)

• Product Name: Pyrimido[4,5-d]pyrimidine
• CAS No: 254-64-8
• MF: C₆H₄N₄
• MW: 132.122759819031
• CID: 255913
• PubChem ID: 21948575
• Update Time: 2025-04-19

Pyrimido[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyrimidine
• 1,3,6,8-Tetraazanaphthalene
• AKOS006371474
• SCHEMBL140301
• DTXSID80620604
• 254-64-8

• Inchi： 1S/C6H4N4/c1-5-2-8-4-10-6(5)9-3-7-1/h1-4H
• InChI Key： QGDYVSSVBYMOJN-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C=NC=NC=12

Computed Properties

• Exact Mass: 132.04372
• Monoisotopic Mass: 132.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56